Cas no 2138242-12-1 (3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro-)

3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro-, is a heterocyclic compound featuring a triazole-thione core with butyl and tert-pentyl substituents. Its structure imparts stability and potential reactivity, making it useful in organic synthesis and coordination chemistry. The presence of sulfur in the thione group enhances its ability to act as a ligand, forming complexes with transition metals. The alkyl substituents contribute to lipophilicity, influencing solubility and interaction with nonpolar systems. This compound may serve as an intermediate in pharmaceuticals or agrochemicals due to its functional versatility. Its well-defined molecular framework allows for predictable reactivity in targeted applications.

3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- structure

2138242-12-1 structure

Product Name:3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro-

CAS No:2138242-12-1

MF:C₁₁H₂₁N₃S

MW:227.369540929794

CID:5300538

Update Time:2025-10-31

3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

- 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro-
- Inchi： 1S/C11H21N3S/c1-5-7-8-14-9(11(3,4)6-2)12-13-10(14)15/h5-8H2,1-4H3,(H,13,15)
- InChI Key： SDFVDBMDYGXMBX-UHFFFAOYSA-N
- SMILES： N1=C(C(C)(C)CC)N(CCCC)C(=S)N1

3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-782426-0.05g	4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol	2138242-12-1	95.0%	0.05g	$624.0	2025-02-22
Enamine	EN300-782426-0.1g	4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol	2138242-12-1	95.0%	0.1g	$653.0	2025-02-22
Enamine	EN300-782426-0.25g	4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol	2138242-12-1	95.0%	0.25g	$683.0	2025-02-22
Enamine	EN300-782426-0.5g	4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol	2138242-12-1	95.0%	0.5g	$713.0	2025-02-22
Enamine	EN300-782426-1.0g	4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol	2138242-12-1	95.0%	1.0g	$743.0	2025-02-22
Enamine	EN300-782426-2.5g	4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol	2138242-12-1	95.0%	2.5g	$1454.0	2025-02-22
Enamine	EN300-782426-5.0g	4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol	2138242-12-1	95.0%	5.0g	$2152.0	2025-02-22
Enamine	EN300-782426-10.0g	4-butyl-5-(2-methylbutan-2-yl)-4H-1,2,4-triazole-3-thiol	2138242-12-1	95.0%	10.0g	$3191.0	2025-02-22

3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- Related Literature

1. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
5. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170

Additional information on 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro-

Recent Advances in the Study of 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- (CAS: 2138242-12-1)

The compound 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- (CAS: 2138242-12-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile scaffold in the design of novel enzyme inhibitors. The triazole-thione moiety is known to interact with various biological targets, including kinases and proteases, making it a promising candidate for the development of anticancer and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key target in oncology.

In addition to its anticancer potential, research has also explored the compound's antimicrobial properties. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 3H-1,2,4-Triazole-3-thione derivatives show significant activity against drug-resistant strains of Staphylococcus aureus. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

The synthesis of 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- has also seen advancements. A recent paper in Organic Process Research & Development detailed an optimized synthetic route that improves yield and reduces byproducts. This development is particularly important for scaling up production for preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as bioavailability and metabolic stability need to be addressed in future research. However, the growing body of evidence suggests that 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- represents a valuable lead compound for further drug discovery efforts.

In conclusion, the latest research on 3H-1,2,4-Triazole-3-thione, 4-butyl-5-(1,1-dimethylpropyl)-2,4-dihydro- (CAS: 2138242-12-1) underscores its potential as a multifunctional pharmacophore. Continued investigation into its mechanism of action and structural optimization will be crucial for translating these findings into clinical applications.